5-Norbornene-2-carboxylic acid ethyl ester

• IUPAC Name: ethyl (1S,4S)-bicyclo[2.2.1]hept-5-ene-2-carboxylate
• InChI: InChI=1S/C10H14O2/c1-2-12-10(11)9-6-7-3-4-8(9)5-7/h3-4,7-9H,2,5-6H2,1H3/t7-,8+,9?/m0/s1
• InChI Key: FCCGTJAGEHZPBF-ZQTLJVIJSA-N
• Canonical SMILES: CCOC(=O)C1CC2CC1C=C2
• Isomeric SMILES: CCOC(=O)C1C[C@@H]2C[C@H]1C=C2
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol

Description

5-Norbornene-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Polymerization and Copolymerization :

  • 5-Norbornene-2-carboxylic acid ethyl ester is used in the polymerization and copolymerization processes. For example, its reactions with palladium catalysts have been explored for efficient polymerization (Kang & Sen, 2004). Another study shows its use in the synthesis of reactive polymeric architectures, highlighting its role in the creation of multifunctional polymers (Vogel & Théato, 2007).

• Applications in Photoresists :

  • It's also significant in developing photoresist materials for lithography. A study demonstrates its use in adhesion-promoted copolymers for 193-nm photoresists, improving adhesion to silicon substrates (Kim et al., 2000).

• Functional Material Synthesis :

  • The compound is instrumental in synthesizing functional materials. For instance, its derivatives have been used in the preparation of sugar-coated polymers and multiblock copolymers (Nomura & Schrock, 1996).

• Reactivity Studies :

  • Research into the reactivity of norbornene derivatives, including 5-Norbornene-2-carboxylic acid ethyl ester, provides insights into their polymerization behavior and potential applications in various materials (Shikada et al., 2008).

• Catalysis and Synthesis :

  • Its role in catalysis and synthesis is also notable. Studies have explored its cyclization with specific sulfenyl chlorides, leading to potential applications in synthetic chemistry (Osmanov et al., 2010).

• Solubility and Thermal Properties in Polymers :

  • The solubility and thermal properties of polymers incorporating this compound are areas of interest. Research has shown how these properties can be tailored by varying the composition of the polymers (Kaita et al., 2006).

• Stereo-Selective Synthesis :

  • Studies have also focused on the stereo-selective synthesis of norbornene derivatives, which is important in creating specific molecular configurations for various applications (Kanao et al., 2012).

• Characterization and Modification of Polymers :

  • Characterization and further modification of polymers derived from 5-Norbornene-2-carboxylic acid ethyl ester have been explored, which is crucial for understanding and enhancing their properties for specific uses (Stidham et al., 2012).